Cas no 478030-95-4 (N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA)

• Product Name: N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA
• CAS No: 478030-95-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5232148
• Update Time: 2025-06-28

N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA
• 1-[(E)-2-(furan-2-yl)ethenyl]-3-(propan-2-yl)urea
• N-(2-(2-Furyl)vinyl)-N'-isopropylurea
• 1-[(E)-2-(furan-2-yl)ethenyl]-3-propan-2-ylurea
• (E)-1-(2-(furan-2-yl)vinyl)-3-isopropylurea

• Inchi： 1S/C10H14N2O2/c1-8(2)12-10(13)11-6-5-9-4-3-7-14-9/h3-8H,1-2H3,(H2,11,12,13)/b6-5+
• InChI Key： BUAJKOQJOHNENW-AATRIKPKSA-N
• SMILES： O1C=CC=C1/C=C/NC(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.3
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA

N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA: A Comprehensive Overview

N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA (CAS No. 478030-95-4) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its urea functional group and a substituted furan moiety, has garnered attention due to its versatile chemical properties and promising biological activities.

The molecular structure of N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA comprises a urea group linked to an isopropyl chain and a vinyl-furan substituent. The presence of the furan ring introduces aromaticity and potential for conjugation, which can influence the compound's reactivity and stability. Recent studies have highlighted its role in synthesizing advanced materials, including stimuli-responsive polymers and bioactive molecules.

One of the most intriguing aspects of this compound is its ability to participate in various click chemistry reactions. Researchers have demonstrated that the vinyl-furan moiety can undergo efficient cycloaddition reactions under mild conditions, making it a valuable building block for constructing complex molecular architectures. This property has been exploited in the development of novel drug delivery systems and sensors.

In terms of biological activity, N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent findings indicate that it can modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. This opens up new avenues for its application in drug discovery and personalized medicine.

The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as furan derivatives and isocyanates. Modern methodologies have optimized the reaction conditions to enhance yield and purity, making large-scale production feasible. Moreover, green chemistry principles have been incorporated into its synthesis to minimize environmental impact.

From an industrial perspective, N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA exhibits excellent compatibility with existing manufacturing processes. Its stability under various processing conditions makes it suitable for use in high-throughput screening assays and combinatorial chemistry libraries.

In conclusion, N-[2-(2-FURYL)VINYL]-N'-ISOPROPYLUREA (CAS No. 478030-95-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.